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Get Quote

TEAC, or Tetraethylammonium chloride, is a quaternary ammonium compound with the chemical

formula [N(CH₂CH₃)₄]⁺Cl⁻, which can also be written as [NEt₄]Cl [1]. In its solid form, it appears as a

colorless, deliquescent (moisture-absorbing) crystalline solid [1].

A key structural feature of TEAC is its ability to form stable hydrates. The most common hydrated forms are

the monohydrate (TEAC·H₂O) and the tetrahydrate (TEAC·4H₂O) [1]. The crystal structures of both

hydrates have been determined, revealing how the water molecules are incorporated into the crystal lattice

[1].

Thermal Decomposition: When heated, TEAC can undergo a Hofmann elimination reaction. This

process decomposes the molecule into triethylamine hydrochloride, ethylene gas (H₂C=CH₂), and
hydrogen chloride (HCl) [1].

Molar Mass and Key Physicochemical Properties

The molar mass of TEAC is 165.71 g·mol⁻¹ [1]. The table below summarizes its core physical and hazard

properties:

Property Value / Description

Molar Mass 165.71 g·mol⁻¹ [1]

Appearance Colorless, deliquescent crystalline solid [1]

Melting Point 360 °C (for the tetrahydrate form) [1]
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Property Value / Description

Density 1.08 g/cm³ [1]

Solubility Highly soluble in water [1]

Acute Toxicity (LD₅₀) 65 mg/kg (mouse, intraperitoneal); 900 mg/kg (mouse, oral) [1]

The toxicity of TEAC is primarily attributed to the tetraethylammonium ion itself [1].

Preparation and Calculation Guide

Synthesis

TEAC is produced industrially through the alkylation of triethylamine with ethyl chloride [1].

Molarity Calculations

For laboratory preparation of TEAC solutions, you can use the standard molarity equation [2]: Mass (g) =

Concentration (mol/L) × Volume (L) × Molecular Weight (g/mol)

The following table provides examples of how to apply this formula for preparing different TEAC solutions:

Parameter Example 1: 10 mM Stock Solution
Example 2: Custom
Solution

Concentration 10 mM (0.010 mol/L) To be determined by user

Volume 10 mL (0.010 L) To be determined by user

Molecular
Weight

165.71 g/mol [1] 165.71 g/mol [1]
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Parameter Example 1: 10 mM Stock Solution
Example 2: Custom
Solution

Mass Required 0.010 L × 0.010 mol/L × 165.71 g/mol = 16.57
mg

Use formula above

Experimental Protocol: TEAC in Potassium Channel
Blocking

TEAC has been historically used in clinical and pharmacological studies as a source of tetraethylammonium

(TEA) ions for its ganglionic blocking properties and its ability to block potassium (K⁺) channels in

various tissues [1]. The following workflow outlines a classic electrophysiology experiment to study this

effect.
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Start Experiment

Tissue/Cell Preparation

Apply TEAC Solution

Measure K+ Current

Analyze Blockade

Conclude TEAC Effect

Click to download full resolution via product page

Workflow for assessing K+ channel blockade using TEAC.

Detailed Procedure

Tissue/Cell Preparation: Isolate the target tissue (e.g., nerve) or cells known to possess TEA-

sensitive K⁺ channels [1].
Application of TEAC: Introduce a known concentration of TEAC solution to the preparation. The final

concentration is determined by the research question and calculated as shown in the molarity section.
Measurement of K⁺ Current: Use an electrophysiological technique (e.g., voltage-clamp) to

measure the K⁺ current before and after the application of TEAC [1].
Data Analysis: Compare the measured K⁺ currents. A significant reduction in the current after TEAC

application confirms a blockade of the K⁺ channels [1].
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The mechanism involves the TEA⁺ ion binding to the inner quaternary ammonium receptor site within

the potassium channel pore, physically obstructing the passage of K⁺ ions [1].

Important Safety and Handling Notes

Primary Hazard: The toxicity of TEAC is due to the tetraethylammonium ion. Its acute toxicity is
comparable to other tetraethylammonium salts like the bromide and iodide forms [1].

Decomposition Note: Be aware of the potential for Hofmann elimination upon heating, which
produces toxic and corrosive triethylamine hydrochloride and HCl gas [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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